(5S)-2-[2-(4-bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide
(5S)-2-[2-(4-bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
14291-02-2
VCID:
VC20967976
InChI:
InChI=1S/H2O4S.Sr/c1-5(2,3)4;/h(H2,1,2,3,4);
SMILES:
C1CC(CCC1CNC(=O)C2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N
Molecular Formula:
H2O4SSr
Molecular Weight:
185.70 g/mol
(5S)-2-[2-(4-bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide
CAS No.: 14291-02-2
Cat. No.: VC20967976
Molecular Formula: H2O4SSr
Molecular Weight: 185.70 g/mol
* For research use only. Not for human or veterinary use.
![(5S)-2-[2-(4-bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide - 14291-02-2](/images/no_structure.jpg)
Specification
| CAS No. | 14291-02-2 |
|---|---|
| Molecular Formula | H2O4SSr |
| Molecular Weight | 185.70 g/mol |
| IUPAC Name | (5S)-2-[2-(4-bromophenyl)sulfonylethyl]-N-[(4-carbamimidoylcyclohexyl)methyl]-1,3-dioxo-5,8-dihydro-[1,2,4]triazolo[1,2-a]pyridazine-5-carboxamide |
| Standard InChI | InChI=1S/H2O4S.Sr/c1-5(2,3)4;/h(H2,1,2,3,4); |
| Standard InChI Key | YRYBAJBFCZKSSE-UHFFFAOYSA-N |
| Isomeric SMILES | C1CC(CCC1CNC(=O)[C@@H]2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N |
| SMILES | C1CC(CCC1CNC(=O)C2C=CCN3N2C(=O)N(C3=O)CCS(=O)(=O)C4=CC=C(C=C4)Br)C(=N)N |
| Canonical SMILES | OS(=O)(=O)O.[Sr] |
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